3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole

• IUPAC Name: 3,5-dibromo-1-[(2,4-difluorophenyl)methyl]-1,2,4-triazole
• InChI: InChI=1S/C9H5Br2F2N3/c10-8-14-9(11)16(15-8)4-5-1-2-6(12)3-7(5)13/h1-3H,4H2
• InChI Key: QJEBHPOJKPLCAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CN2C(=NC(=N2)Br)Br
• Molecular Formula: C9H5Br2F2N3
• Molecular Weight: 352.96 g/mol

Description

3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole (DDFT) is an organic compound that has been used in various scientific research applications. It is a brominated triazole derivative that has been found to have a wide range of properties, including antifungal activity, anti-inflammatory effects, and antibacterial activity. DDFT has been studied extensively in the past few decades, and its potential applications in various scientific research areas are still being explored.

Scientific Research Applications

Synthesis and Reactivity

• Reactions involving 3,5-dibromo-1-(thiiran-2-ylmethyl)-1,2,4-triazole with NH-azoles have led to the formation of azolylmethyl-2-bromo-dihydrothiazolo[3,2-b]-1,2,4-triazoles, demonstrating the compound's potential as a precursor for synthesizing a variety of heterocyclic compounds with potential applications in medicinal chemistry and materials science (Khaliullin et al., 2014).

Antimicrobial Activities

• The synthesis of novel 1,2,4-triazole derivatives has been explored for their antimicrobial activities, indicating the utility of dibromo-triazoles in developing new antimicrobial agents. Some derivatives showed good to moderate activities against test microorganisms, highlighting their potential in pharmaceutical applications (Bektaş et al., 2007).

Corrosion Inhibition

• Studies on triazole derivatives, including 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole, have demonstrated their effectiveness as corrosion inhibitors for mild steel in acidic media. These compounds offer high inhibition efficiencies, which can be crucial for protecting metal surfaces in industrial applications (Lagrenée et al., 2002).

Material Science and Energetic Materials

• The thermal stability and acoustic fingerprint spectra of energetic 1,2,4-triazoles have been evaluated, suggesting applications in propellants and explosives for rocket fuels. The study emphasizes the importance of the chemical structure on the thermal stability and decomposition mechanism of such compounds (Rao et al., 2016).

Solubility and Pharmacokinetics

• Investigation into the solubility thermodynamics and partitioning processes of novel antifungal compounds from the 1,2,4-triazole class highlights the importance of understanding physicochemical properties for drug development. These studies provide insight into the drug's behavior in biological systems and its potential delivery pathways (Volkova et al., 2020).